Cas no 929971-69-7 (2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid)

2-(Trifluoromethyl)sulfanylpyridine-3-carboxylic acid is a fluorinated heterocyclic compound featuring a trifluoromethylthio (-SCF₃) substituent and a carboxylic acid functional group on a pyridine scaffold. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethylthio group is known for its strong electron-withdrawing effects, which can influence reactivity and binding interactions. The carboxylic acid moiety allows for further derivatization, facilitating its use as a versatile intermediate in synthetic chemistry. Its stability under various conditions and compatibility with cross-coupling reactions make it a practical choice for designing bioactive molecules.
2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid structure
929971-69-7 structure
Product name:2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid
CAS No:929971-69-7
MF:C7H4F3NO2S
MW:223.172370910645
MDL:MFCD09040625
CID:1980029
PubChem ID:16228691

2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(trifluoromethyl)sulfanyl]nicotinic Acid
    • AKOS008091667
    • 2-Trifluoromethylsulfanylnicotinic acid
    • AB01315319-02
    • F2173-0095
    • 2-((Trifluoromethyl)thio)nicotinic acid
    • MFCD09040625
    • 2-(Trifluoromethylthio)nicotinic acid
    • EN300-55020
    • 2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid
    • 2-(trifluoromethylsulfanyl)pyridine-3-carboxylic acid
    • NCGC00320341-01
    • Z235342033
    • CS-0251516
    • 2-[(TRIFLUOROMETHYL)THIO]NICOTINIC ACID
    • 2-((Trifluoromethyl)thio)nicotinicacid
    • 929971-69-7
    • 2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid
    • MDL: MFCD09040625
    • Inchi: InChI=1S/C7H4F3NO2S/c8-7(9,10)14-5-4(6(12)13)2-1-3-11-5/h1-3H,(H,12,13)
    • InChI Key: HLQHHEJYFJZNNX-UHFFFAOYSA-N
    • SMILES: c1cc(c(nc1)SC(F)(F)F)C(=O)O

Computed Properties

  • Exact Mass: 222.99148403g/mol
  • Monoisotopic Mass: 222.99148403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 162-164 °C
  • Boiling Point: 232.3±40.0 °C at 760 mmHg
  • Flash Point: 94.3±27.3 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Security Information

2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1322186-2.5g
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid
929971-69-7 97%
2.5g
¥21593.00 2024-04-25
TRC
T900363-50mg
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic Acid
929971-69-7
50mg
$ 95.00 2022-06-02
TRC
T900363-250mg
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic Acid
929971-69-7
250mg
$ 365.00 2022-06-02
Enamine
EN300-55020-0.1g
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid
929971-69-7 95.0%
0.1g
$132.0 2025-02-20
Life Chemicals
F2173-0095-0.25g
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid
929971-69-7 95%+
0.25g
$361.0 2023-09-06
Enamine
EN300-55020-5.0g
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid
929971-69-7 95.0%
5.0g
$1364.0 2025-02-20
Aaron
AR019D1B-500mg
2-Trifluoromethylsulfanylnicotinic acid
929971-69-7 95%
500mg
$511.00 2025-02-28
Aaron
AR019D1B-2.5g
2-Trifluoromethylsulfanylnicotinic acid
929971-69-7 95%
2.5g
$1295.00 2025-02-28
1PlusChem
1P019CSZ-50mg
2-Trifluoromethylsulfanylnicotinic acid
929971-69-7 95%
50mg
$160.00 2025-03-01
A2B Chem LLC
AV15315-5g
2-Trifluoromethylsulfanylnicotinic acid
929971-69-7 95%
5g
$1471.00 2024-07-18

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